Cas no 2628-64-0 (1,2-Benzenediol,4-heptyl-)

• Product Name: 1,2-Benzenediol,4-heptyl-
• CAS No: 2628-64-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 239865
• Update Time: 2024-01-26

1,2-Benzenediol,4-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-heptyl-
• Pyrocatechol,4-heptyl- (7CI,8CI)
• 1,2-Benzenediol,4-heptyl-(9CI)
• 1,2-Benzenediol, 4-heptyl-

• Inchi： 1S/C13H20O2/c1-2-3-4-5-6-7-11-8-9-12(14)13(15)10-11/h8-10,14-15H,2-7H2,1H3
• InChI Key： CEQLOSZEUFWFPN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCCCCCC)C=C1O

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Melting Point: 40 °C
• Boiling Point: 195-200 °C(Press: 12 Torr)
• PSA: 40.46
• pka: 9.92±0.10(Predicted)